Cas no 2229296-26-6 (1-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine)

• Product Name: 1-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
• CAS No: 2229296-26-6
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6355463
• PubChem ID: 165970483
• Update Time: 2025-11-01

1-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
• EN300-1729408
• 2229296-26-6

• Inchi： 1S/C9H15N3/c1-4-12-7-8(6-11-12)5-9(2,3)10/h4,6-7H,1,5,10H2,2-3H3
• InChI Key： KDYRUBVHSLHBAI-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine

Research Brief on 1-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine (CAS: 2229296-26-6): Recent Advances and Applications

The compound 1-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine (CAS: 2229296-26-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and amine functional groups, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, particularly in neurological and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a modulator of neurotransmitter systems, specifically targeting serotonin and dopamine receptors. The research demonstrated that 1-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine exhibits high binding affinity and selectivity, making it a candidate for further investigation in mood disorders and neurodegenerative diseases. The study utilized in vitro and in vivo models to validate its efficacy and safety profile.

In addition to its neurological applications, recent findings have explored the compound's anti-inflammatory properties. A preprint article from BioRxiv (2024) reported that the molecule inhibits key inflammatory pathways, such as NF-κB and MAPK, in macrophage cells. These results suggest its potential as a lead compound for developing novel anti-inflammatory agents, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 1-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine have also been a focus of recent research. A team from the University of Cambridge developed a scalable and efficient synthetic route, as detailed in Organic Process Research & Development (2023). Their methodology reduced production costs and improved yield, addressing previous challenges in large-scale synthesis. This advancement is critical for facilitating future preclinical and clinical studies.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Ongoing research aims to address these limitations while exploring additional biological targets and mechanisms of action.

In conclusion, 1-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine (CAS: 2229296-26-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its dual applications in neurological and inflammatory disorders, coupled with recent advancements in synthesis, position it as a compelling candidate for future drug development. Continued research will be essential to fully realize its therapeutic potential and overcome existing challenges.